Cas no 90145-74-7 (L-Prolinamide, L-valyl-N-(4-nitrophenyl)-)

• Product Name: L-Prolinamide, L-valyl-N-(4-nitrophenyl)-
• CAS No: 90145-74-7
• MF: C₁₆H₂₂N₄O₄
• MW: 334.370283603668
• CID: 793217
• PubChem ID: 71430053
• Update Time: 2025-04-19

L-Prolinamide, L-valyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, L-valyl-N-(4-nitrophenyl)-
• (2S)-1-[(2S)-2-amino-3-methylbutanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
• L-Valyl-N-(4-nitrophenyl)-L-prolinamide
• 90145-74-7
• DTXSID60848708

• Inchi： 1S/C16H22N4O4/c1-10(2)14(17)16(22)19-9-3-4-13(19)15(21)18-11-5-7-12(8-6-11)20(23)24/h5-8,10,13-14H,3-4,9,17H2,1-2H3,(H,18,21)/t13-,14-/m0/s1
• InChI Key： IZJZFWGCOQBAJI-KBPBESRZSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@H]1C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 334.16410520g/mol
• Monoisotopic Mass: 334.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 121Ų